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Compound of Interest

Compound Name: Diphenylcarbazone

Cat. No.: B146866

Introduction

Diphenylcarbazone and its precursor, 1,5-diphenylcarbazide, are highly effective chromogenic
reagents for the spectrophotometric determination of various heavy metals in environmental
soil and water samples. The most prominent application is the analysis of hexavalent chromium
(Cr(V1D)), for which it is a standard method. This document provides detailed application notes
and experimental protocols for the use of diphenylcarbazone in the analysis of chromium and
other heavy metals like cadmium, lead, zinc, and copper.

Analysis of Hexavalent Chromium (Cr(VI))

The reaction of hexavalent chromium with 1,5-diphenylcarbazide in an acidic solution produces
a distinct red-violet complex, which is attributed to the complexation of the resulting trivalent
chromium with the oxidized diphenylcarbazone. This highly sensitive and selective reaction
forms the basis of a widely used colorimetric method for the determination of Cr(VI).[1][2] The
absorbance of this complex is measured spectrophotometrically at approximately 540 nm.

1.1. Quantitative Data for Cr(VI) Analysis
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Soil Analysis (after

Parameter Water Analysis . Reference
extraction)
Spectrophotometry
Spectrophotometry
Method (after EPA Method [1103114]
(EPA Method 7196A) _ _
3060A digestion)
Wavelength (Amax) 540 nm 540 nm [1][5]
Linear Range 0.5-50 mg/L Dependent on dilution  [1][6]

0.02 pg/L (with

Detection Limit ) 0.4 mg/kg [31[7]
preconcentration)

Molar Absorptivity ~40,000 L mol=tcm~*  Not specified [1]

Spike Recovery 85% - 115% Not specified [1]

1.2. Experimental Protocols

1.2.1. Protocol for Cr(VI) in Water (Based on EPA Method 7196A)

This protocol is applicable to drinking water, surface water, and groundwater.

a) Reagents:

e 1,5-Diphenylcarbazide Solution (0.5% w/v): Dissolve 250 mg of 1,5-diphenylcarbazide in 50

mL of acetone. Store in a brown bottle. This solution is stable for about two weeks.

e Sulfuric Acid (H2S0a4), concentrated and 0.2 M.

e Phosphoric Acid (H3POa), concentrated.

e Chromium Standard Stock Solution (1000 mg/L): Dissolve 1.414 g of potassium dichromate
(K2Cr207) in 1 L of deionized water.

e Chromium Working Standards: Prepare a series of standards by diluting the stock solution.

b) Procedure:
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o Transfer a 100 mL aliquot of the water sample to a 250 mL beaker.

e Adjust the pH of the sample to approximately 1.0 with 0.2 M H2SOa.

e Add 2.0 mL of the 1,5-diphenylcarbazide solution and mix well.

 Allow the solution to stand for 5-10 minutes for full color development.[8]

o Measure the absorbance of the solution at 540 nm using a spectrophotometer. Use a
reagent blank (deionized water treated with the same reagents) to zero the instrument.

e Prepare a calibration curve by measuring the absorbance of a series of chromium working
standards.

» Determine the concentration of Cr(VI) in the sample from the calibration curve.
1.2.2. Protocol for Cr(VI) in Soil (Involves Alkaline Digestion - EPA Method 3060A)

This protocol involves an alkaline digestion step to extract Cr(VI) from the solil, followed by
colorimetric analysis.

a) Soil Digestion Reagents:

o Digestion Solution: 0.28 M sodium carbonate (NazCOs) and 0.5 M sodium hydroxide
(NaOH).

o Magnesium Chloride (MgClz) Solution.

» Phosphate Buffer.

b) Digestion Procedure:

o Weigh approximately 2.5 g of the soil sample into a digestion vessel.
e Add 50 mL of the digestion solution.

e Heat the mixture to 90-95°C for 60 minutes, with constant stirring.

e Cool the digestate and filter it to separate the extract.
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c) Colorimetric Analysis:
+ Take an aliquot of the filtered extract.
¢ Adjust the pH with sulfuric acid.

* Proceed with the colorimetric determination as described in the protocol for water analysis
(section 1.2.1, steps 3-7).

1.3. Workflow Diagrams
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Caption: Workflow for Cr(VI) analysis in water.
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Caption: Workflow for Cr(VI) analysis in soil.

Analysis of Other Heavy Metals
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Diphenylcarbazone can also be used for the spectrophotometric determination of other heavy
metals such as cadmium (Cd), lead (Pb), zinc (Zn), and copper (Cu). These methods often
involve the formation of a colored complex that is then extracted into an organic solvent for

measurement.

2.1. Quantitative Data for Other Heavy Metals

Molar
. Absorptiv
] Waveleng Linear ) Referenc
Analyte Matrix Method ity (L
th (\max) Range
mol—*
cm™?)
Extractive
] Environme  Spectropho
Cadmium 0.228 -
ntal tometry 533 nm 7.33 x 104 [9]
(Cd) ) 3.65 ppm
Samples with
Pyridine
Extractive
Spectropho
Airborne tometry Upto4.3
Lead (Pb) _ , 525 nm 7.2 x 10 [10]
Dust & Soil  with ppm
HDPBA &
DPCZO
FAAS after
Zinc (Zn) & Vegetables pre- 02.1
Cadmium (after concentrati - ' - [11]
. . Hg/mL
(Cd) extraction) on with
Dithizone
On-line
preconcent
Copper . .
Water ration with - - - [12]
(Cu) . .
immobilize
d DPC
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2.2. General Experimental Protocol for Other Heavy Metals (Extractive Spectrophotometry)

This is a generalized protocol; specific conditions such as pH, solvent, and masking agents
may need to be optimized for each metal and sample matrix.

a) Reagents:

o Diphenylcarbazone Solution: Prepare a solution in a suitable organic solvent (e.g., acetone,
methanol).

o Buffer Solutions: To adjust the pH of the sample.

» Organic Solvent for Extraction: (e.g., benzene, chloroform, carbon tetrachloride).

e Masking Agents: To prevent interference from other metals.

e Standard Stock Solutions of the metals of interest.

b) Procedure:

e Sample Preparation:

o Water: Acidify the sample and filter if necessary.

o Soil: Perform an appropriate acid digestion (e.g., with aqua regia) or extraction to bring the
metals into solution.[13]

o Take a known volume of the prepared sample solution.

o Adjust the pH to the optimal value for complex formation with the specific metal.

e Add any necessary masking agents to eliminate interferences.

e Add the diphenylcarbazone solution and mix.

» Add the extraction solvent and shake vigorously to extract the metal-diphenylcarbazone
complex into the organic phase.

» Allow the phases to separate and collect the organic layer.
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o Measure the absorbance of the organic extract at the wavelength of maximum absorbance
for the specific metal complex.

» Prepare a calibration curve using standard solutions of the metal.

» Determine the concentration of the metal in the sample from the calibration curve.

2.3. Logical Relationship Diagram
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Caption: Logical flow for heavy metal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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